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Compound of Interest

Compound Name: Benzyl 3-bromopropyl ether

Cat. No.: B108114 Get Quote

Benzyl 3-bromopropyl ether: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl 3-bromopropyl ether is a chemical compound that serves as a valuable building block

in organic synthesis. Its bifunctional nature, possessing both a benzyl ether and a bromoalkane

moiety, allows for a variety of chemical transformations. This guide provides an in-depth

overview of its chemical identity, properties, synthesis, and a key application.

Chemical Identity
IUPAC Name: ((3-bromopropoxy)methyl)benzene[1]

Synonyms: 3-Benzyloxypropyl Bromide, [(3-Bromopropoxy)methyl]benzene, 1-Bromo-3-

(benzyloxy)propane, 3-(Benzyloxy)-1-bromopropane, 3-Bromo-1-benzyloxypropane, 3-

Bromopropanol Benzylic Ether, 3-Bromopropyl Benzyl Ether, 3-Bromopropyl Phenylmethyl

Ether[1]

Quantitative Data
The physical and chemical properties of Benzyl 3-bromopropyl ether are summarized in the

table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b108114?utm_src=pdf-interest
https://www.benchchem.com/product/b108114?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/3-benzyloxypropyl-triphenylphosphonium-bromide.htm
https://www.chemicalbook.com/synthesis/3-benzyloxypropyl-triphenylphosphonium-bromide.htm
https://www.benchchem.com/product/b108114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₀H₁₃BrO [1][2][3]

Molecular Weight 229.11 g/mol [1][3][4]

CAS Number 54314-84-0 [1][3][4]

Appearance
Colorless to light yellow/orange

clear liquid
[2][5]

Boiling Point 130-132 °C at 8 mmHg [5]

141 °C at 14 mmHg [2]

Density 1.298 g/mL at 25 °C [5]

Refractive Index 1.531 at 20 °C [5]

Flash Point >110 °C (>230 °F) [2]

Purity >95.0% (GC) [2][5]

Experimental Protocols
Synthesis of Benzyl 3-bromopropyl ether
A common method for the synthesis of Benzyl 3-bromopropyl ether is the copper-catalyzed

Appel reaction of 3-Benzyloxy-1-propanol.

Reaction: 3-Benzyloxy-1-propanol → Benzyl 3-bromopropyl ether

Materials and Reagents:

3-Benzyloxy-1-propanol

Carbon tetrabromide (CBr₄)

Sodium bromide (NaBr)

Copper catalyst (e.g., Cu(tmp)(BINAP)BF₄)
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Anhydrous N,N-dimethylformamide (DMF)

Ether (Et₂O)

Saturated aqueous NaHCO₃ solution

Saturated aqueous Na₂S₂O₃ solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel

Procedure:

To an oven-dried reaction vial equipped with a magnetic stir bar, add the copper catalyst

(0.01 equiv), 3-benzyloxy-1-propanol (1.0 equiv), carbon tetrabromide (2.0 equiv), and

sodium bromide (2.0 equiv).

Seal the vial and purge with a stream of nitrogen.

Add anhydrous DMF via syringe.

Stir the reaction mixture under a purple LED (e.g., 394 nm) for 24 hours.

Upon completion, transfer the mixture to a separatory funnel containing diethyl ether and

water.

Separate the organic phase, and extract the aqueous phase twice more with diethyl ether.

Combine the organic phases and wash sequentially with saturated aqueous NaHCO₃

solution, saturated aqueous Na₂S₂O₃ solution, and brine.

Dry the organic phase over anhydrous Na₂SO₄ and concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography (eluting with 100% hexane) to

yield the final product, Benzyl 3-bromopropyl ether.[5]
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Application in Synthesis: Preparation of (3-
Benzyloxypropyl)triphenylphosphonium bromide
Benzyl 3-bromopropyl ether is a precursor for the synthesis of Wittig reagents, such as (3-

Benzyloxypropyl)triphenylphosphonium bromide. This phosphonium salt is utilized in C-C bond

formation reactions.

Reaction: Benzyl 3-bromopropyl ether + Triphenylphosphine → (3-

Benzyloxypropyl)triphenylphosphonium bromide

Materials and Reagents:

Benzyl 3-bromopropyl ether

Triphenylphosphine (PPh₃)

Toluene

Procedure:

In a reaction flask, dissolve Benzyl 3-bromopropyl ether and a molar equivalent of

triphenylphosphine in toluene.

Heat the reaction mixture under reflux for several hours (e.g., 7 hours).

As the reaction progresses, the phosphonium salt product will precipitate from the solution.

After cooling the mixture, the solid product can be collected by filtration.

Wash the collected solid with a non-polar solvent (like diethyl ether) to remove any unreacted

starting materials.

Dry the product to obtain (3-Benzyloxypropyl)triphenylphosphonium bromide.

Visualizations
The following diagram illustrates the experimental workflow for the synthesis of Benzyl 3-
bromopropyl ether.
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Synthesis of Benzyl 3-bromopropyl ether

Reactants & Reagents

Reaction Conditions

Workup & Purification
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Caption: Workflow for the synthesis of Benzyl 3-bromopropyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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